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Compound of Interest

Compound Name: (S)-1-Chloro-3-phenylpropan-2-ol
CAS No.: 406945-51-5
Cat. No.: B1486891

Get Quote

Physicochemical Profile, Biocatalytic Synthesis,
and Pharmaceutical Utility[1]

Executive Summary

(S)-1-Chloro-3-phenylpropan-2-ol (CAS: 406945-51-5) is a high-value chiral intermediate
predominantly used in the manufacture of HIV protease inhibitors such as Amprenavir and
Fosamprenauvir. Its structural significance lies in its ability to introduce the phenylalanine-like
hydroxyethylamine isostere, a scaffold that mimics the transition state of peptide cleavage,
thereby inhibiting viral replication.[1][2] This guide delineates its physical properties, optimized
biocatalytic synthesis routes, and downstream applications in drug development.[1][2]

Chemical Identity & Stereochemistry

The compound is characterized by a single chiral center at the C2 position.[2] The (S)-
configuration is essential for biological activity in its target pharmaceutical applications, as the
(R)-enantiomer often lacks the necessary binding affinity for the HIV protease active site.[1][2]
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Parameter

Detail

IUPAC Name

(2S)-1-chloro-3-phenylpropan-2-ol

Common Names

(S)-Benzyl chlorohydrin; (S)-2-Hydroxy-3-
phenylpropyl chloride

406945-51-5 (Specific (S)-isomer); 5396-65-6

CAS Number (Racemate)

Molecular Formula CoH11CIO

Molecular Weight 170.64 g/mol

SMILES C1=CC=C(C=C1)CCCI

Stereochemistry

(S)-Enantiomer (Cahn-Ingold-Prelog priority: CI
> OH > Benzyl > H?[2][3] Correction: OH >
CH2Cl > Benzyl > H)

Physicochemical Properties

The following data represents the core physical profile. Note that while the racemate is well-

characterized, the pure enantiomer shares most scalar properties (BP, Density) but differs in

optical rotation and solid-state behavior.[1][2]
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Property

Value

Conditions |/ Notes

Physical State

Viscous Liquid / Low-melting
Solid

Often appears as a pale yellow
oil at RT.[2]

Boiling Point

100-105 °C

@ 0.1 mmHg (Vacuum

distillation required)

Predicted BP

~274 °C

@ 760 mmHg (Decomposes

before boiling)

Density

1.152 =+ 0.05 g/cm?

@ 20 °C

Refractive Index

Typical for phenyl-alkyl

1.521-1.525 chlorides.[2]
- Ethanol, DCM, Ethyl Acetate,
Solubility Soluble
DMSO.[1][2]
N ) Lipophilic character dominates.
Water Solubility Low / Sparingly Soluble 2]
Flash Point >110 °C Closed Cup (Predicted)
pKa ~14.0 Secondary alcohol proton.[2]

Critical Note on Optical Rotation: The specific rotation

is highly solvent and concentration-dependent.[2]

e Typical Range:

(c=1, MeOH).[1][2]

 Validation: Optical rotation is often insufficient for high-purity pharmaceutical intermediates;

Chiral HPLC is the mandatory standard for determining Enantiomeric Excess (ee).[2]

Synthesis & Manufacturing Methodologies

The synthesis of (S)-1-Chloro-3-phenylpropan-2-ol has evolved from low-yield chemical

routes to highly selective biocatalytic processes.
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A. Chemical Synthesis (Traditional)

The reaction of (S)-Epichlorohydrin with Phenylmagnesium Bromide (Grignard) is a direct route
but suffers from poor regioselectivity and yield (<20%) due to complexation and side reactions
(e.g., dimerization).[1][2]

B. Biocatalytic Reduction (State-of-the-Art)

The preferred industrial route utilizes Ketoreductases (KREDs) or whole-cell biocatalysts (e.qg.,
Rhodotorula mucilaginosa) to reduce 1-chloro-3-phenylpropan-2-one. This method ensures
high enantiomeric excess (>99% ee) and operates under mild aqueous conditions.[1][2]

Experimental Protocol (Biocatalytic):

Substrate Preparation: Dissolve 1-chloro-3-phenylpropan-2-one in a buffer containing
Isopropyl Alcohol (IPA) as a hydride donor.[2]

Enzyme Addition: Add KRED enzyme and NADH cofactor recycling system.

Reaction: Stir at 30°C, pH 7.0 for 24 hours. Monitor consumption via HPLC.[2]

Extraction: Extract with Ethyl Acetate, dry over MgSQOa4, and concentrate.

KRED / NADH
(Biocatalysis)

1-Chloro-3-phenylpropan-2-one Reduction e A

Ring Openin

(S)-1-Chloro-3-phenylpropan-2-ol
(>99% ee)

(S)-Epichlorohydrin

: I
PhMgBr (Grignard) |-——_____ S_l_d_e_E_{Z(£1§ _____ p-| Regioisomers / Dimers
I (Low Yield)
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Figure 1: Comparison of Biocatalytic vs. Chemical Synthesis Routes. The enzymatic route
offers superior selectivity.[1][2]

Applications in Drug Development

The primary utility of (S)-1-Chloro-3-phenylpropan-2-ol is as a precursor to (S)-Benzyl
Oxirane (via cyclization with base), which is subsequently opened by amines to form the
hydroxyethylamine core of protease inhibitors.

Key API: Amprenavir (Agenerase)[1][2]

e Mechanism: The (S)-hydroxyl group mimics the transition state of the phenylalanine-proline
cleavage site in the HIV protease enzyme.[2]

o Workflow:
o Cyclization: (S)-1-Chloro-3-phenylpropan-2-ol + NaOH

(S)-Benzyl Oxirane.

o Epoxide Opening: Reaction with isobutylamine introduces the amine functionality.[2]

o Sulfonylation: Coupling with 4-aminobenzenesulfonyl chloride completes the core
structure.[2]
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Figure 2: Synthetic Pathway from Chlorohydrin to HIV Protease Inhibitors.

Quality Control & Spectroscopic Characterization

To ensure suitability for GMP manufacturing, the following analytical markers must be verified.

e 1H NMR (400 MHz, CDCls):

o 7.20-7.35 (m, 5H, Ar-H)[1]

o

3.95-4.05 (m, 1H, CH-OH)[1]

o

3.50-3.65 (dd, 2H, CH2-Cl)[1]

o

2.85-2.95 (dd, 2H, Ph-CH2)[1]

o

2.30 (br s, 1H, OH)[1][2]
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e Mass Spectrometry (ESI+): m/z 170.6 [M]+ (Characteristic chlorine isotope pattern 3:1).[1][2]
e Chiral HPLC:

o Column: Chiralcel OD-H or AD-H.[2]

o Mobile Phase: Hexane:lsopropanol (90:10).[2]

o Purity Criteria: >98% ee required for API synthesis.[2]

Handling & Safety Information

GHS Classification:
e Signal Word:DANGER

e Hazard Statements:

[e]

H301: Toxic if swallowed.[2]

[e]

H315: Causes skin irritation.[2][4]

o

H319: Causes serious eye irritation.[2][4]

[¢]

H335: May cause respiratory irritation.[2][4]

Storage: Store under inert gas (Nitrogen/Argon) at 2—8°C. Moisture sensitive (hygroscopic

tendencies).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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